Cas no 2353796-69-5 (5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid
• CAS No: 2353796-69-5
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5655355
• PubChem ID: 165891992
• Update Time: 2025-05-19

5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728203
• 2353796-69-5
• 5-{[(benzyloxy)carbonyl]amino}-5-phenylpentanoic acid
• 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid

• Inchi： 1S/C19H21NO4/c21-18(22)13-7-12-17(16-10-5-2-6-11-16)20-19(23)24-14-15-8-3-1-4-9-15/h1-6,8-11,17H,7,12-14H2,(H,20,23)(H,21,22)
• InChI Key： UUOZPSPFIZFHQZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CC=CC=1)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid

Introduction to 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid (CAS No. 2353796-69-5)

5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid, identified by its CAS number 2353796-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both amide and aromatic functional groups, which contribute to its diverse chemical reactivity and potential biological applications. The structural motif of 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid incorporates a pentanoic acid backbone, modified at the fifth carbon position by both a benzyloxycarbonyl (Boc) group and a phenyl substituent. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The benzyloxycarbonyl moiety is a well-known protecting group in peptide chemistry, widely employed to safeguard amino groups during synthetic procedures. Its stability under various reaction conditions while being removable under mild acidic conditions makes it an indispensable tool for synthetic chemists. In contrast, the phenyl group introduces hydrophobicity and potential aromatic interactions, which can modulate the compound's solubility, binding affinity, and metabolic stability. The combination of these features in 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid suggests its utility in constructing peptidomimetics or as a precursor for drugs targeting receptors with aromatic binding pockets.

Recent advancements in drug discovery have highlighted the importance of molecular diversity and structure-activity relationships (SAR). Compounds like 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid serve as building blocks for generating libraries of analogs, enabling researchers to explore novel pharmacophores. The presence of both protective and interactive functional groups allows for fine-tuning of biological activity through modifications at different positions along the molecular scaffold. This flexibility is particularly valuable in addressing complex diseases where multiple targets are involved.

In the realm of medicinal chemistry, the development of enzyme inhibitors has been a cornerstone approach for treating various disorders. The structure of 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid bears resemblance to transition-state analogs, which are known to bind tightly to enzyme active sites. The phenyl ring can engage in π-stacking interactions with aromatic residues in enzymes or receptors, while the Boc-protected amine can mimic substrate binding geometry. Such features make this compound a promising candidate for inhibiting enzymes involved in metabolic pathways or signal transduction cascades.

One particularly intriguing application lies in its potential use as a chiral building block for asymmetric synthesis. The pentanoic acid backbone provides a stereocenter that can be selectively modified to produce enantiomerically pure compounds. Chiral drugs often exhibit distinct pharmacological profiles compared to their racemic counterparts, making enantioselective synthesis a critical aspect of modern drug development. By leveraging catalytic asymmetric methods, researchers can generate enantiomerically enriched derivatives of 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid, further expanding its utility in medicinal chemistry.

The role of computational chemistry has also become increasingly prominent in guiding synthetic strategies and predicting biological activity. Molecular modeling techniques can be employed to dock 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid into target proteins or receptors, providing insights into potential binding modes and interaction energies. These predictions can then inform experimental design, reducing trial-and-error approaches and accelerating the discovery process. Additionally, quantum mechanical calculations can elucidate electronic properties and reactivity patterns, aiding in the optimization of synthetic routes.

Another emerging area where this compound finds relevance is in materials science, particularly in the design of functional polymers or liquid crystals. The combination of rigid aromatic and flexible aliphatic moieties can impart unique properties to materials derived from 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid, such as tunable thermal stability or optical characteristics. Such materials have applications in electronic devices, coatings, or biodegradable polymers, showcasing the interdisciplinary nature of modern chemical research.

The synthesis of 5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes may involve multi-step sequences involving protection-deprotection strategies for the amine group while ensuring regioselective functionalization at other positions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, have provided new tools for constructing intricate molecular frameworks more efficiently than ever before.

In conclusion,5-{(benzyloxy)carbonylamino}-5-phenylpentanoic acid (CAS No. 2353796-69-5) represents a versatile building block with broad applications across pharmaceuticals and materials science. Its unique structural features—combining protective and interactive functional groups—make it an invaluable asset for synthetic chemists seeking to develop novel therapeutics or advanced materials. As research continues to uncover new applications for this compound,its significance is expected to grow further, driving innovation in both academic laboratories and industrial settings.